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Compound of Interest

Compound Name: Boc-2-Methoxy-L-Phenylalanine

Cat. No.: B176447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and

applications of Boc-2-methoxy-L-phenylalanine, a key building block in modern peptide

chemistry. The information is structured to serve as a practical resource for laboratory work and

research planning.

Core Chemical Properties
Boc-2-methoxy-L-phenylalanine, systematically named (S)-2-((tert-Butoxycarbonyl)amino)-3-

(2-methoxyphenyl)propanoic acid, is a derivative of the natural amino acid L-phenylalanine.

The introduction of a methoxy group on the phenyl ring and the Boc protecting group on the

amine confers unique properties utilized in specialized synthetic applications.

The fundamental physicochemical properties of Boc-2-methoxy-L-phenylalanine are

summarized below.
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Property Value Reference

CAS Number 143415-63-8 [1][2][3]

Molecular Formula C₁₅H₂₁NO₅ [1]

Molecular Weight 295.33 g/mol [1][3]

Appearance White Powder [2]

Melting Point 157 °C [1][2]

Purity ≥97% [2]

Storage Temperature 2-8°C [2]

Detailed identifiers are crucial for unambiguous documentation and substance tracking in

research.

Identifier Value Reference

IUPAC Name

(S)-2-((tert-

Butoxycarbonyl)amino)-3-(2-

methoxyphenyl)propanoic acid
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Experimental Protocols
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Detailed methodologies are essential for the successful synthesis, purification, and analysis of

Boc-2-methoxy-L-phenylalanine.

This protocol is adapted from the general synthesis of Boc-protected amino acids.[4]

Objective: To protect the α-amino group of 2-methoxy-L-phenylalanine using di-tert-butyl

dicarbonate (Boc₂O).

Materials:

2-methoxy-L-phenylalanine

Di-tert-butyl dicarbonate (Boc₂O)

1,4-Dioxane

1N Sodium Hydroxide (NaOH) solution

Ethyl acetate

Saturated sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSO₄)

Deionized water

Procedure:

Dissolution: Dissolve 2-methoxy-L-phenylalanine in a mixture of 1,4-dioxane and 1N NaOH

solution in a round-bottom flask. Stir the mixture vigorously in an ice bath for 15-20 minutes

until a clear solution is obtained.

Boc-Protection: Add di-tert-butyl dicarbonate (1.1 equivalents) to the solution dropwise while

maintaining vigorous stirring and a cool temperature.
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Reaction: Allow the reaction mixture to warm to room temperature and stir overnight. The

progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up:

Concentrate the reaction mixture under reduced pressure to remove the 1,4-dioxane.

Dilute the remaining aqueous solution with water and wash with ethyl acetate to remove

unreacted Boc₂O.

Acidify the aqueous layer to a pH of 2-3 using a cold 1M HCl or citric acid solution, which

will cause the product to precipitate.

Extract the product into ethyl acetate (3x).

Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and

concentrate under reduced pressure to yield the crude product.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethyl acetate/hexanes) or by silica gel column chromatography to yield pure

Boc-2-methoxy-L-phenylalanine.[5]

Objective: To determine the purity of the synthesized Boc-2-methoxy-L-phenylalanine.

Instrumentation:

HPLC system with a UV detector

C18 reverse-phase column

Mobile Phase:

Solvent A: 0.1% Trifluoroacetic acid (TFA) in water

Solvent B: 0.1% TFA in acetonitrile

Procedure:
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Sample Preparation: Prepare a 1 mg/mL solution of the compound in a 1:1 mixture of

acetonitrile and water.

Injection: Inject 10 µL of the sample solution onto the column.

Gradient Elution: Run a linear gradient from 10% to 90% Solvent B over 20 minutes at a flow

rate of 1 mL/min.

Detection: Monitor the elution profile at 220 nm and 254 nm.

Analysis: Integrate the peak areas to calculate the purity of the compound. A purity of ≥98%

is typical for this reagent.[6]

Applications in Research and Development
Boc-2-methoxy-L-phenylalanine is primarily used as a specialized building block in peptide

synthesis.[2] The Boc (tert-butyloxycarbonyl) group is a widely used protecting group for the α-

amino moiety of amino acids in peptide synthesis.[4]

This compound is classified as an unnatural amino acid, which can be incorporated into

peptide chains to introduce novel structural and functional properties.[7] Its synthesis may

involve advanced methodologies like palladium-mediated C-H activation.[7] Its primary

application is in Boc solid-phase peptide synthesis (SPPS), a technique advantageous for

preparing certain types of peptides, such as hydrophobic sequences.[2][8]

Visualized Workflows and Relationships
The following diagram illustrates the general chemical synthesis pathway for Boc-2-methoxy-
L-phenylalanine.
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Caption: General synthesis workflow for Boc-2-methoxy-L-phenylalanine.

This workflow outlines the standard procedure for verifying the purity and identity of the final

product.
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Caption: Quality control workflow for Boc-2-methoxy-L-phenylalanine.

This diagram shows the logical relationship of how Boc-2-methoxy-L-phenylalanine is utilized

as a building block in Boc-SPPS.
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Caption: Role of Boc-2-methoxy-L-phenylalanine in the Boc-SPPS cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Boc-2-methoxy-L-
phenylalanine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176447#boc-2-methoxy-l-phenylalanine-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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